Cas no 1353878-26-8 (2-Chloro-6-(chloromethyl)-3-pyridinol)

• Product Name: 2-Chloro-6-(chloromethyl)-3-pyridinol
• CAS No: 1353878-26-8
• MF: C₆H₅Cl₂NO
• MW: 178.0160
• MDL: MFCD20921571
• CID: 2950698
• Update Time: 2025-06-15

2-Chloro-6-(chloromethyl)-3-pyridinol Chemical and Physical Properties

Names and Identifiers

• 2-氯-3-羟基-6-氯甲基吡啶
• 3-Pyridinol, 2-chloro-6-(chloroMethyl)-
• 2-chloro-6-(chloromethyl)pyridin-3-ol
• 2-CHLORO-6-(CHLOROMETHYL)-3-PYRIDINOL
• AB76573
• 2-Chloro-6-(chloromethyl)-3-pyridinol

• MDL： MFCD20921571
• Inchi： 1S/C6H5Cl2NO/c7-3-4-1-2-5(10)6(8)9-4/h1-2,10H,3H2
• InChI Key： NVHCHXBUZVVSGP-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C1C([H])=C([H])C(=C(N=1)Cl)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 366.7±37.0 °C at 760 mmHg
• Flash Point: 194.2±20.4 °C

2-Chloro-6-(chloromethyl)-3-pyridinol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-6-(chloromethyl)-3-pyridinol

Introduction to 2-Chloro-6-(chloromethyl)-3-pyridinol (CAS No. 1353878-26-8)

2-Chloro-6-(chloromethyl)-3-pyridinol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its pyridine core substituted with chloro and chloromethyl groups, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The compound's molecular structure, featuring a hydroxyl group at the 3-position and chloromethyl substituents at the 6-position, provides a versatile platform for further functionalization, enabling its application in diverse synthetic pathways.

The CAS number 1353878-26-8 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. Its chemical formula, C₆H₅Cl₂NO₂, reflects the presence of chlorine atoms and oxygen-containing functional groups, which contribute to its reactivity and potential biological activity. The compound's solubility profile and stability under various conditions further enhance its utility as a building block in synthetic chemistry.

In recent years, 2-Chloro-6-(chloromethyl)-3-pyridinol has been explored for its role in the synthesis of pharmacologically active molecules. Researchers have leveraged its reactive chloromethyl group to introduce aldehyde functionalities or participate in cross-coupling reactions, facilitating the construction of more complex structures. For instance, studies have demonstrated its utility in generating Schiff bases and other imine derivatives, which are known for their antimicrobial and anti-inflammatory properties.

Moreover, the pyridine scaffold of this compound has been recognized for its ability to interact with biological targets such as enzymes and receptors. This feature has prompted investigations into its potential as a lead compound for drug discovery programs targeting neurological disorders, cancer, and infectious diseases. The presence of both electrophilic and nucleophilic centers in 2-Chloro-6-(chloromethyl)-3-pyridinol allows for diverse modifications, enabling medicinal chemists to optimize potency and selectivity.

Recent advancements in computational chemistry have also highlighted the significance of 2-Chloro-6-(chloromethyl)-3-pyridinol as a key intermediate in designing molecules with enhanced pharmacokinetic profiles. Molecular modeling studies have suggested that modifications to its structure can improve solubility, metabolic stability, and binding affinity to therapeutic targets. These insights have guided synthetic strategies aimed at developing next-generation drugs with improved efficacy and reduced side effects.

The compound's reactivity also makes it a valuable tool in material science applications. For example, researchers have investigated its use in polymer chemistry, where it can serve as a monomer or cross-linking agent to create novel polymeric materials with tailored properties. The incorporation of chlorine atoms into these polymers enhances their thermal stability and chemical resistance, making them suitable for high-performance applications.

In summary, 2-Chloro-6-(chloromethyl)-3-pyridinol (CAS No. 1353878-26-8) represents a multifaceted compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable intermediate in drug development pipelines. As research continues to uncover new applications for this molecule, its importance is expected to grow further, driving innovation in both academic and industrial settings.